Cas no 89843-51-6 (1H-Benzimidazole, 2,6-dinitro-)

• Product Name: 1H-Benzimidazole, 2,6-dinitro-
• CAS No: 89843-51-6
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• CID: 587336
• Update Time: 2024-01-30

1H-Benzimidazole, 2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2,6-dinitro-
• 2,6-dinitro-1H-benzimidazole

• Inchi： 1S/C7H4N4O4/c12-10(13)4-1-2-5-6(3-4)9-7(8-5)11(14)15/h1-3H,(H,8,9)
• InChI Key： ZFUAAWQYEHBOGK-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)NC2=CC([N+]([O-])=O)=CC=C2N=1

Computed Properties

• Exact Mass: 208.023
• Monoisotopic Mass: 208.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.752
• Boiling Point: 522.9°Cat760mmHg
• Flash Point: 270.1°C
• Refractive Index: 1.777
• pka: 6.33±0.10(Predicted)